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Compound of Interest

Compound Name: VU591 hydrochloride

Cat. No.: B560288 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

VU591 hydrochloride, a potent and selective renal outer medullary potassium channel (ROMK

or Kir1.1) inhibitor. Given the limited publicly available safety data for this compound, a

cautious approach is paramount. The following procedures are based on available information

and established best practices for handling novel research chemicals.

Summary of Key Safety Data
Due to the nature of VU591 hydrochloride as a research chemical, comprehensive

quantitative safety data is not readily available. The following table summarizes the known

information and highlights data that has not been established.
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Parameter Value Source

Chemical Name VU591 hydrochloride
MedChemExpress,

Calbiochem

CAS Number 1315380-70-1 MedChemExpress

Molecular Weight 527.1 g/mol Generic SDS

Appearance Solid Generic SDS

Occupational Exposure Limits

(OELs)
Not established N/A

Acute Toxicity No data available Generic SDS

Known Hazards

May be harmful if inhaled,

swallowed, or absorbed

through the skin. Causes eye,

skin, and respiratory tract

irritation.[1]

Generic SDS

Signs of Exposure
Potential for weakness and

convulsions.[1]
Generic SDS

Incompatible Materials
Strong oxidizing agents,

Strong acids.[1]
Generic SDS

Hazardous Decomposition

Oxides of carbon (CO, CO2),

nitrogen (NOx), and hydrogen

chloride (HCl).[1]

Generic SDS

Operational Plan for Handling VU591 Hydrochloride
This section outlines a step-by-step plan for the safe handling of VU591 hydrochloride, from

receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

If the container is compromised, do not open it and consult your institution's Environmental
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Health and Safety (EHS) department immediately.

Storage of Solid Compound: Store the sealed container in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents and acids.[1]

Storage of Reconstituted Solutions: After reconstitution (e.g., in DMSO), aliquot the solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store stock solutions

at -20°C for up to one month or -80°C for up to six months.[2][3] Always follow the supplier's

specific storage recommendations.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling VU591 hydrochloride.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles

conforming to EN166 or NIOSH-approved standards.[1]

Hand Protection: Wear chemical-resistant gloves.[1] Given the lack of specific permeation

data, nitrile gloves are a recommended minimum. For prolonged contact or when handling

larger quantities, consider double-gloving or using gloves with a higher level of chemical

resistance (e.g., butyl rubber).

Body Protection: A laboratory coat is required. For procedures with a higher risk of splashes

or aerosol generation, consider a chemical-resistant apron or disposable coveralls.[1]

Respiratory Protection: For handling small quantities of the solid compound where dust

generation is minimal, work should be conducted in a certified chemical fume hood. If a fume

hood is not available or if there is a risk of aerosolization, a NIOSH-approved N95 or P1 dust

mask should be used.[1]

Handling and Experimental Procedures
Designated Area: All work with VU591 hydrochloride should be conducted in a designated

area within a laboratory, such as a chemical fume hood, to minimize the risk of contamination

and exposure.

Weighing: To prevent inhalation of dust, weigh the solid compound within a fume hood or a

ventilated balance enclosure.
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Solution Preparation: Prepare solutions within a chemical fume hood. Handle the solvent

(e.g., DMSO) with appropriate precautions.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, before

leaving the laboratory, and before eating, drinking, or smoking.[1]

Spill Management
In the event of a spill, follow these procedures:

Evacuation: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Containment: For small spills of the solid, carefully sweep up the material and place it into a

sealed container for disposal.[1] Avoid raising dust. For liquid spills, absorb with an inert

material (e.g., vermiculite, sand, or chemical absorbent pads).

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol)

followed by soap and water.

Reporting: Report all spills to your laboratory supervisor and EHS department.

Disposal Plan
Waste Collection: All waste materials contaminated with VU591 hydrochloride, including

empty containers, disposable PPE, and spill cleanup materials, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Disposal Route: Dispose of chemical waste through your institution's EHS-approved

hazardous waste management program. Do not dispose of VU591 hydrochloride down the

drain or in regular trash.[1]

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling VU591 hydrochloride,

incorporating key safety checkpoints.
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Workflow for Safe Handling of VU591 Hydrochloride
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Caption: Workflow for the safe handling of VU591 hydrochloride from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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